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An in-depth analysis of how isovalent sulfur substitution influences the superconducting and
nematic properties of iron selenide (FeSe), supported by experimental data and detailed
methodologies.

The isovalent substitution of selenium with sulfur in the iron-based superconductor FeSe has
emerged as a critical tuning parameter for manipulating its electronic properties, offering a
pathway to probe the intricate relationship between nematicity and superconductivity. This
guide provides a comparative overview of the effects of sulfur doping on the critical
temperature (Tc), nematic transition temperature (Ts), and the electronic structure of FeSe,
drawing upon key experimental findings to offer a comprehensive resource for researchers in
condensed matter physics and materials science.

Unraveling the Interplay: Superconductivity and
Nematicity

In bulk FeSe, superconductivity emerges at approximately 8 K from a nematic phase, a state
characterized by a spontaneous breaking of rotational symmetry without long-range magnetic
order, which sets in at around 90 K.[1][2] Sulfur doping, which introduces chemical pressure by
replacing the larger selenium atoms with smaller sulfur atoms, systematically alters this
landscape.

Experimental evidence consistently demonstrates that increasing the sulfur content (x) in
FeSei1-xSx leads to a suppression of the nematic transition temperature.[3][4] Concurrently, the
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superconducting transition temperature exhibits a non-monotonic, dome-shaped dependence
on the sulfur concentration.[3][4] This behavior suggests a complex interplay where the
suppression of the nematic phase initially enhances superconductivity, followed by a decrease
in Tc at higher doping levels.[3] A nematic quantum critical point, where the nematic order is
completely suppressed, is suggested to exist around a sulfur concentration of x = 0.17.[3]

Comparative Analysis of Superconducting
Properties

The following table summarizes the evolution of the critical temperature (Tc) and nematic
transition temperature (Ts) as a function of sulfur doping (x) in FeSe1-xSx single crystals
synthesized via a hydrothermal method.

Sulfur Content (x) Tc (K) - Resistivity Te (K) -_ ) Ts (K)
Magnetization

0 8.6 8.2 90

0.05 9.5 9.0 78

0.11 10.5 10.0 65

0.17 10.2 9.8 ~50

0.22 9.5 9.1

0.29 8.5 8.0

0.45 4.5 4.0

1.00 5.0 4.5

Data sourced from
resistivity and
magnetization
measurements on
hydrothermally grown

single crystals.[4]
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Furthermore, the application of external hydrostatic pressure on sulfur-doped FeSe reveals a
significant enhancement of superconductivity. For instance, in FeSeo.sSo.2, the onset Tc can be
elevated to as high as 36.3 K under a pressure of 6 GPa, indicating a strong correlation
between the crystal structure, specifically the anion height, and the superconducting properties.

[5]

Evolution of Electronic Structure with Sulfur Doping

Angle-Resolved Photoemission Spectroscopy (ARPES) studies and first-principles calculations
provide insights into the electronic origins of the observed phenomena. The substitution of
sulfur for selenium modifies the electronic band structure and the Fermi surface of FeSe.[6][7]
First-principles calculations indicate that sulfur doping leads to distinct changes in the density
of states at the Fermi level, which can be directly linked to the observed superconducting
properties.[7][8] Specifically, an increase in the total density of states at the Fermi level is
observed with a 12.5% sulfur doping, which is consistent with an enhancement of
superconductivity.[7][8]

Experimental Methodologies

A detailed understanding of the experimental protocols is crucial for the interpretation and
reproduction of the presented data.

Single Crystal Synthesis

Hydrothermal Method: High-quality single crystals of FeSe1-xSx covering the entire doping
range (0 < x < 1) can be synthesized using a hydrothermal technique.[4]

e Precursors: High-purity iron (Fe) powder, selenium (Se) powder, and sulfur (S) powder are
used as starting materials.

¢ Solvent: A solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH) acts as the
mineralizer.

o Reaction Vessel: The precursors and the solvent are sealed in a silver or Teflon-lined
stainless-steel autoclave.
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e Reaction Conditions: The autoclave is heated to a specific temperature (e.g., 200-300 °C)
and maintained for several days.

e Cooling: The autoclave is then slowly cooled to room temperature, allowing for the formation
of single crystals.

e Washing: The resulting crystals are washed with deionized water and ethanol to remove any
residual solvent.

Molten Halide Flux Growth: This technique is employed for growing mm-sized plate-like single
crystals, particularly for lower sulfur concentrations.[1][9]

Precursors: A pre-synthesized powder of FeSe1-xSx is used as the feed material.

o Flux: A eutectic mixture of metal chlorides such as AICI3/KCI or AICI3/KCI/NaCl serves as the
molten flux.[9]

e "Ampoule in Ampoule" Technique: To achieve a wide range of sulfur substitution, an
innovative "ampoule in ampoule" design can be utilized.[9] The feed material and the flux are
sealed in a quartz ampoule, which is then placed inside a larger, evacuated quartz ampoule.

o Temperature Gradient: The sealed ampoules are subjected to a permanent temperature
gradient in a furnace, with the synthesis temperature carefully controlled (not exceeding 457
°C for FeSe).[9]

o Crystal Growth: Over a period of several weeks, single crystals grow from the molten flux.

» Extraction: The crystals are mechanically extracted from the solidified flux.

Characterization Techniques

» X-ray Diffraction (XRD): Used to determine the crystal structure, lattice parameters, and
phase purity of the synthesized samples.

o Energy-Dispersive X-ray Spectroscopy (EDS): Employed to determine the actual elemental
composition (Fe, Se, S) of the crystals.
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» Resistivity and Magnetization Measurements: These are standard techniques to determine
the superconducting transition temperature (Tc) and the nematic transition temperature (Ts).
Tc is identified by the sharp drop in resistivity to zero and the onset of a diamagnetic signal in
magnetization measurements. Ts is identified by a distinct anomaly in the temperature-
dependent resistivity.

» Angle-Resolved Photoemission Spectroscopy (ARPES): A powerful technique to directly
probe the electronic band structure and Fermi surface of materials, revealing how they are
modified by sulfur doping.[6]

Visualizing the Doping Effects

The following diagrams illustrate the key relationships and workflows discussed in this guide.
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Caption: Relationship between sulfur doping and key material properties in FeSe1-xSx.
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Caption: Workflow for the hydrothermal synthesis of FeSe1-xSx single crystals.

Concluding Remarks
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The systematic investigation of sulfur-doped FeSe has provided invaluable insights into the
physics of iron-based superconductors. The observed suppression of nematicity and the dome-
shaped evolution of superconductivity highlight a competitive yet intertwined relationship
between these two electronic orders. The ability to synthesize high-quality single crystals
across the full substitution range opens up avenues for further detailed studies, such as high-
pressure experiments and advanced spectroscopic techniques, to fully elucidate the pairing
mechanism in this fascinating class of materials. The data and methodologies presented in this
guide serve as a foundational reference for researchers aiming to build upon our current
understanding of FeSe-based superconductors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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